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Compound of Interest

Compound Name: 1,4-Dibromo-2-butene

Cat. No.: B147587 Get Quote

Introduction

1,4-Dibromo-2-butene is a highly valuable and versatile C4 building block in organic

synthesis, particularly for the construction of various heterocyclic scaffolds. Its utility stems from

the presence of two reactive allylic bromide functionalities, making it an excellent dielectrophile

for reactions with a wide range of nucleophiles. This allows for the assembly of both five-

membered and seven-membered heterocyclic rings, which are prevalent core structures in

numerous pharmaceuticals, agrochemicals, and materials.[1] These application notes provide

detailed protocols for the synthesis of furans, pyrroles, thiophenes, and seven-membered

heterocycles, leveraging 1,4-dibromo-2-butene as a key starting material.

General Synthetic Strategy

The synthesis of five-membered aromatic heterocycles from 1,4-dibromo-2-butene typically

follows a robust two-stage process. The initial step involves a double nucleophilic substitution

to forge a key acyclic precursor, which is then cyclized in a second step to yield the target

heterocycle.[2] For seven-membered rings, a direct cyclization approach with a suitable

dinucleophile is generally employed.
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General Synthetic Workflow
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Seven-Membered Heterocycle Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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